Zinc hydroxide nitrate (1/1/1)

Specification

• CAS No.: 395074-43-8
• Molecular Formula: HNO4Zn
• Molecular Weight: 144.4 g/mol
• IUPAC Name: zinc;hydroxide;nitrate
• Standard InChI: InChI=1S/NO3.H2O.Zn/c2-1(3)4;;/h;1H2;/q-1;;+2/p-1
• Standard InChI Key: QAOTYOGEQAZIFQ-UHFFFAOYSA-M
• SMILES: [N+](=O)([O-])[O-].[OH-].[Zn+2]
• Canonical SMILES: [N+](=O)([O-])[O-].[OH-].[Zn+2]

Introduction

Chemical Composition and Structure

Zinc hydroxide nitrate (1/1/1) is identified by the CAS number 395074-43-8 and PubChem CID 21961094. This compound has a molecular formula of HNO₄Zn and a molecular weight of approximately 144.4 g/mol. The IUPAC name for this compound is zinc;hydroxide;nitrate.

The compound is part of the layered double hydroxides (LDH) family of materials, which have the general formula [MII₁–xMIIIx(OH)₂]x+[An–]x/n·mH₂O, where MII and MIII are di- and trivalent metals. In the specific case of zinc hydroxide nitrate, the structure includes sheet-like particles typical of layered materials.

X-ray diffraction patterns of zinc hydroxide nitrate show characteristic peaks at 2θ = 9.2°, 18.4° and other angles, confirming its crystalline layered structure. The compound's structure features interlayer spaces that can accommodate water molecules and influence its physical properties.

Chemical Identifiers and Properties

Table 1: Chemical Identifiers and Properties of Zinc Hydroxide Nitrate (1/1/1)

Property	Value
CAS Number	395074-43-8
Molecular Formula	HNO₄Zn
Molecular Weight	144.4 g/mol
IUPAC Name	zinc;hydroxide;nitrate
Standard InChI	InChI=1S/NO3.H2O.Zn/c2-1(3)4;;/h;1H2;/q-1;;+2/p-1
Standard InChIKey	QAOTYOGEQAZIFQ-UHFFFAOYSA-M
SMILES	N+([O-])[O-].[OH-].[Zn+2]
PubChem CID	21961094

Synthesis Methods

Several methods have been developed for synthesizing zinc hydroxide nitrate, with varying impacts on particle size, morphology, and purity. The synthesis approaches include precipitation, sol-gel methods, and reaction of zinc oxide with zinc nitrate solutions.

Precipitation Method

One common synthesis method involves precipitation using zinc nitrate hexahydrate and sodium hydroxide. The typical procedure involves:

• Preparing a solution of Zn(NO₃)₂·6H₂O

• Adding NaOH solution with specific OH/Zn molar ratio (typically 1.6, corresponding to stoichiometric ratio)

• Maintaining vigorous stirring during the reaction

• Controlling reaction time (typically 10 minutes to prevent transformation to ZnO)

Research has shown that the preparation conditions significantly affect the chemical composition and particle size of the product. For instance, Ivanov et al. found that using concentrations ranging from 0.4 to 3.2 M for both precursors and temperatures between 20 to 60°C produced different results in terms of particle morphology and size.

Sol-Gel Method

Nano crystalline zinc hydroxide nitrate powder can also be synthesized by a sol-gel method using NaOH and Zn(NO₃)₂·6H₂O as precursors. This method can yield particles in the size range of 50-100 nm. The sol-gel approach is particularly advantageous for producing materials suitable for foliar nano-fertilizers due to the ability to control particle size.

Reaction of Zinc Oxide with Zinc Nitrate

Another synthesis pathway involves the reaction between zinc oxide and aqueous zinc nitrate solution. This approach was examined by researchers who used scanning electron microscopy, X-ray diffraction, and thermogravimetric analysis to analyze the conversion of nanoscale ZnO particles into larger crystals of zinc hydroxide nitrate.

The reaction follows this stoichiometry:
5 ZnO + 2 Zn(NO₃)₂ + 10 H₂O → Zn₅(OH)₈(NO₃)₂·2H₂O + 2 Zn²⁺ + 4 OH⁻

The mechanism involves H⁺-catalyzed dissolution-precipitation, with simultaneous dissolution of ZnO and precipitation of a non-crystalline intermediate, followed by conversion into well-formed crystals of zinc hydroxide nitrate.

Physical Properties and Structural Characteristics

Morphology and Particle Size

Zinc hydroxide nitrate typically appears as sheet-like particles when observed under scanning electron microscopy (SEM). The particle size can vary significantly depending on synthesis conditions, with nanosized particles (50-100 nm) achievable through optimized synthesis methods.

When formed by reaction of zinc oxide with zinc nitrate, the resulting zinc hydroxide nitrate crystals are several micrometers in size, despite being formed from zinc oxide crystals of only a few hundred nanometers. This indicates that mass transfer in the aqueous phase plays an important role in crystal growth.

Thermal Properties

Thermal analysis of zinc hydroxide nitrate reveals that the compound is stable up to approximately 110°C. Above this temperature, it decomposes to a series of less hydrated phases with associated mass loss, eventually forming zinc oxide at about 190°C through the following reaction:

2 Zn₅(OH)₈(NO₃)₂·2H₂O → 10 ZnO + 4 NO₂ + O₂ + 18 H₂O

This thermal behavior is significant for applications requiring thermal processing or stability under elevated temperatures.

Electrical Properties

Research by Ruiz et al. examined the conduction and dielectric properties of zinc hydroxide nitrate as a function of temperature and relative humidity. Their findings reveal that:

• The water content affects the interlayer distance, conductivity, and dielectric response

• The highest conductivity (10⁻⁷ Ω⁻¹ cm⁻¹) was obtained at a shorter interlayer distance

• At high relative humidity (92%), the material presented a conductivity of 10⁻⁵ Ω⁻¹ cm⁻¹

• A Grotthuss-type mechanism facilitates long-range proton hopping at 25°C

• At high relative humidity, a vehicular conduction mechanism may also contribute to electrical response

Solubility

The solubility product (Ksp) of zinc hydroxide nitrate in water has been measured to be in the range of 7.4-8.5 × 10⁻¹¹. This relatively low solubility affects its behavior in aqueous environments and is relevant for applications such as controlled release systems and foliar fertilizers.

Applications of Zinc Hydroxide Nitrate

Agricultural Applications

Nanosized zinc hydroxide nitrate has been evaluated as a prospective foliar fertilizer with improved zinc solubility but low phytotoxicity compared to ZnO and other zinc-containing compounds. The controlled release properties of zinc from this compound make it particularly suitable for agricultural applications where sustained nutrient delivery is beneficial.

Research has demonstrated that zinc-layered hydroxide compounds are effective in the controlled release of anions such as nitrate and phosphate, which is beneficial for agricultural applications.

Antibacterial Applications

Studies have shown that nanocomposites made from zinc hydroxide nitrate and drugs like nalidixic acid exhibit significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This antibacterial property opens possibilities for applications in medicine, hygiene products, and preservation technologies.

Materials Science Applications

Zinc hydroxide nitrate has potential applications in the field of materials science, particularly in:

• Development of nanocomposites

• Synthesis of coordination polymers

• Controlled release systems

• Catalyst supports

• Electrochemical devices, given its conductive properties at specific conditions

Research Findings on Stability and Reaction Mechanisms

Stability in Aqueous Environments

A study by Ivanov et al. monitored the stability of zinc hydroxide nitrate in the mother liquor after synthesis and found minimal changes in composition over a period of 30 days, as shown in the following table:

Table 2: Stability of Zinc Hydroxide Nitrate in Suspension Over Time

Sample	Time	Zn Content (%)	Mass Loss (%)	pH
1	0.5 hours	52.8 ± 0.9	34.25	6.21
2	1 hour	53.1 ± 0.8	33.52	6.14
3	5 hours	52.9 ± 0.8	33.81	6.18
4	8 hours	52.2 ± 0.8	34.90	6.18
5	1 day	53.2 ± 0.9	34.10	6.17
6	10 days	53.0 ± 1.0	35.11	6.15
7	20 days	53.1 ± 0.9	34.53	6.10
8	30 days	52.8 ± 0.8	35.62	6.10

The minimal changes in pH values and composition confirm the absence of significant transformative processes over this time period.

Comparison with Related Compounds

Zinc Hydroxide Nitrate vs. Zinc Nitrate

Zinc nitrate (Zn(NO₃)₂) has different properties from zinc hydroxide nitrate:

Table 3: Comparison Between Zinc Hydroxide Nitrate and Zinc Nitrate

Property	Zinc Hydroxide Nitrate	Zinc Nitrate
Molecular Formula	HNO₄Zn	Zn(NO₃)₂
Molecular Weight	144.4 g/mol	189.36 g/mol
Physical State	Crystalline solid	White crystalline solid
Melting Point	Decomposes above 110°C	110°C
Solubility in Water	Limited (Ksp = 7.4-8.5 × 10⁻¹¹)	Highly soluble
Applications	Foliar fertilizer, antibacterial, controlled release	Catalyst, dye manufacturing, medicine

Zinc nitrate is produced by dissolving zinc in nitric acid and is commonly used as a catalyst in resin production, as a mordant in dyeing, and in the manufacturing of medicines.

Zinc Hydroxide Nitrate vs. Zinc Oxide

Zinc oxide (ZnO) is a common zinc compound that differs from zinc hydroxide nitrate:

Table 4: Comparison Between Zinc Hydroxide Nitrate and Zinc Oxide

Property	Zinc Hydroxide Nitrate	Zinc Oxide
Molecular Formula	HNO₄Zn	ZnO
Structure	Layered hydroxide	Wurtzite structure
Water Solubility	Limited	Very low
Thermal Stability	Stable up to 110°C	Stable up to >1800°C
Applications	Fertilizer, antibacterial	Sunscreens, rubber, ceramics, electronics

Zinc hydroxide nitrate decomposes to form zinc oxide above 190°C, indicating the thermal relationship between these compounds.